Cas no 1361656-46-3 (6-(2,6-Dichlorophenyl)-5-fluoropicolinic acid)

• Product Name: 6-(2,6-Dichlorophenyl)-5-fluoropicolinic acid
• CAS No: 1361656-46-3
• MF: C₁₂H₆Cl₂FNO₂
• MW: 286.085944652557
• CID: 4923166
• Update Time: 2025-06-13

6-(2,6-Dichlorophenyl)-5-fluoropicolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2,6-Dichlorophenyl)-5-fluoropicolinic acid

• Inchi： 1S/C12H6Cl2FNO2/c13-6-2-1-3-7(14)10(6)11-8(15)4-5-9(16-11)12(17)18/h1-5H,(H,17,18)
• InChI Key： USKCRUBNBYZIBQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(=CC=C(C(=O)O)N=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 309
• XLogP3: 3.7
• Topological Polar Surface Area: 50.2

Additional information on 6-(2,6-Dichlorophenyl)-5-fluoropicolinic acid

Comprehensive Overview of 6-(2,6-Dichlorophenyl)-5-fluoropicolinic acid (CAS No. 1361656-46-3)

6-(2,6-Dichlorophenyl)-5-fluoropicolinic acid (CAS No. 1361656-46-3) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique picolinic acid backbone and dichlorophenyl and fluorine substituents, exhibits remarkable potential in various applications. Researchers and industry professionals are increasingly exploring its properties, driven by its structural versatility and functional efficacy.

The molecular structure of 6-(2,6-Dichlorophenyl)-5-fluoropicolinic acid features a picolinic acid core, which is known for its chelating properties and biological activity. The addition of 2,6-dichlorophenyl and 5-fluoro groups enhances its reactivity and selectivity, making it a valuable intermediate in synthetic chemistry. This compound is often utilized in the development of novel active pharmaceutical ingredients (APIs) and crop protection agents, aligning with current trends in sustainable and precision agriculture.

In recent years, the demand for fluorinated compounds like 6-(2,6-Dichlorophenyl)-5-fluoropicolinic acid has surged due to their enhanced metabolic stability and bioavailability. These attributes are critical in the design of next-generation drug candidates and agrochemicals. The compound's ability to act as a building block in organic synthesis further underscores its importance in modern chemical research.

From an environmental perspective, the use of 6-(2,6-Dichlorophenyl)-5-fluoropicolinic acid in green chemistry initiatives is gaining traction. Its potential to reduce waste and improve reaction efficiency aligns with global efforts to minimize the ecological footprint of chemical manufacturing. Researchers are also investigating its role in biodegradable formulations, addressing consumer concerns about environmental sustainability.

The synthesis of 6-(2,6-Dichlorophenyl)-5-fluoropicolinic acid typically involves multi-step organic reactions, including halogenation and carboxylation processes. Advanced techniques such as microwave-assisted synthesis and catalysis are being employed to optimize yield and purity. These innovations reflect the growing emphasis on process intensification and cost-effective production in the chemical industry.

In the pharmaceutical sector, 6-(2,6-Dichlorophenyl)-5-fluoropicolinic acid is being explored for its potential in targeted drug delivery systems. Its structural motifs are conducive to interactions with biological targets, making it a promising candidate for anti-inflammatory and antimicrobial applications. This aligns with the rising demand for personalized medicine and therapeutic innovations.

Agrochemical applications of 6-(2,6-Dichlorophenyl)-5-fluoropicolinic acid are equally compelling. Its derivatives are being tested for efficacy in pest control and disease resistance in crops. As the agricultural sector seeks solutions to climate change and food security, this compound offers a pathway to developing more resilient and sustainable farming practices.

Quality control and regulatory compliance are paramount in the production and use of 6-(2,6-Dichlorophenyl)-5-fluoropicolinic acid. Analytical methods such as HPLC and NMR spectroscopy are routinely employed to ensure purity and consistency. These measures are essential to meet the stringent standards of pharmaceutical and agrochemical industries.

Looking ahead, the future of 6-(2,6-Dichlorophenyl)-5-fluoropicolinic acid is bright, with ongoing research uncovering new applications and refining existing ones. Its versatility and efficacy position it as a key player in the advancement of chemical sciences and industrial applications. As innovation continues, this compound is poised to make significant contributions to healthcare, agriculture, and environmental sustainability.